4-Methoxyphenyl 5-chloro-2-[(2-methylbenzyl)sulfanyl]pyrimidine-4-carboxylate

• Molecular Formula: C20H17ClN2O3S
• Molecular Weight: 400.9 g/mol
• IUPAC Name: (4-methoxyphenyl) 5-chloro-2-[(2-methylphenyl)methylsulfanyl]pyrimidine-4-carboxylate
• InChI: InChI=1S/C20H17ClN2O3S/c1-13-5-3-4-6-14(13)12-27-20-22-11-17(21)18(23-20)19(24)26-16-9-7-15(25-2)8-10-16/h3-11H,12H2,1-2H3
• InChI Key: RAPBJORQPCBMMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NC=C(C(=N2)C(=O)OC3=CC=C(C=C3)OC)Cl

Description

4-METHOXYPHENYL 5-CHLORO-2-{[(2-METHYLPHENYL)METHYL]SULFANYL}PYRIMIDINE-4-CARBOXYLATE is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-METHOXYPHENYL 5-CHLORO-2-{[(2-METHYLPHENYL)METHYL]SULFANYL}PYRIMIDINE-4-CARBOXYLATE typically involves multiple steps, starting with the preparation of the pyrimidine core. The process may include:

Formation of the pyrimidine ring: This can be achieved through the reaction of appropriate precursors under controlled conditions.

Introduction of the 5-chloro substituent: Chlorination reactions using reagents like thionyl chloride or phosphorus pentachloride.

Attachment of the 4-methoxyphenyl group: This step may involve coupling reactions such as Suzuki-Miyaura coupling.

• **Addition of the